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Compound of Interest

Compound Name: 1-Bromo(~2~H_17_)octane

Cat. No.: B156864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1-

Bromo(2_H_17)octane (also known as deuterated n-octyl bromide). Adherence to these

procedures is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. The disposal protocols for the deuterated form are identical to those for the

standard 1-Bromooctane (CAS No. 111-83-1) due to their shared chemical hazards.

I. Immediate Safety and Hazard Profile
1-Bromooctane is a combustible liquid that is very toxic to aquatic life with long-lasting

effects[1][2][3][4][5][6][7]. It is also known to cause skin and eye irritation[3][4]. Therefore, it is

imperative to avoid its release into the environment and to handle it with appropriate personal

protective equipment (PPE)[1][2][3][5][6][7].

Key Physicochemical and Hazard Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b156864?utm_src=pdf-interest
https://www.cdhfinechemical.com/images/product/msds/37_1696703154_1-BromoOctane-CASNO-111-83-1-MSDS.pdf
https://www.merckmillipore.com/DE/en/product/1-Bromooctane,MDA_CHEM-801969
https://www.tcichemicals.com/SG/en/sds/B0626_JP_EN.pdf
https://www.cdhfinechemical.com/images/product/specs/37_1387401419_1-BROMOOCTANE_CASNO-111-83-1_030985.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOOCTANE-CASNO-111-83-02297-EN.aspx
https://www.merckmillipore.com/KR/ko/product/1-Bromooctane,MDA_CHEM-801969
https://pallavchemicals.com/msds/15688740741-Bromo%20Octane.pdf
https://www.tcichemicals.com/SG/en/sds/B0626_JP_EN.pdf
https://www.cdhfinechemical.com/images/product/specs/37_1387401419_1-BROMOOCTANE_CASNO-111-83-1_030985.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1696703154_1-BromoOctane-CASNO-111-83-1-MSDS.pdf
https://www.merckmillipore.com/DE/en/product/1-Bromooctane,MDA_CHEM-801969
https://www.tcichemicals.com/SG/en/sds/B0626_JP_EN.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1BROMOOCTANE-CASNO-111-83-02297-EN.aspx
https://www.merckmillipore.com/KR/ko/product/1-Bromooctane,MDA_CHEM-801969
https://pallavchemicals.com/msds/15688740741-Bromo%20Octane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₈D₁₇Br [8]

CAS Number 126840-36-6 (Deuterated) [8]

CAS Number 111-83-1 (Non-deuterated) [1][2][3][4]

Appearance
Clear, colorless to pale yellow

liquid
[4]

Boiling Point 201 - 202 °C [2]

Flash Point 80 °C [2]

Density 1.11 g/cm³ (at 20 °C) [2]

Aquatic Hazard
Very toxic to aquatic life with

long lasting effects
[1][2][3][4][5][6][7]

Health Hazards Causes skin and eye irritation [3][4]

Physical Hazard Combustible liquid [3]

II. Detailed Disposal Protocol
The primary principle for disposing of 1-Bromo(2_H_17)octane is to treat it as a halogenated

organic waste[9][10][11][12]. It must be segregated from non-halogenated waste streams to

ensure proper treatment and to prevent costly disposal complications[11].

Step-by-Step Disposal Procedure:

Segregation:

Designate a specific waste container for halogenated organic liquids. This container

should be clearly labeled, for instance, as "Halogenated Organic Waste"[9][10][11].

Do not mix 1-Bromo(2_H_17)octane with non-halogenated organic solvents, aqueous

waste, or strong oxidizing agents[9][10][13].

Containerization:
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Use a suitable, chemically resistant, and sealable container for collection (e.g., a high-

density polyethylene carboy)[1][7][10][13][14].

Ensure the container is properly closed when not in use to prevent the release of

vapors[11][15].

Affix a completed hazardous waste tag to the container as soon as the first drop of waste

is added[11]. The tag must include the chemical name and concentration.

Storage:

Store the waste container in a designated satellite accumulation area, such as a ventilated

cabinet for flammable and hazardous materials[11][15].

Keep the container away from sources of ignition, heat, and direct sunlight[3][13][15].

Final Disposal:

Arrange for the disposal of the waste through a licensed hazardous waste disposal

company[1][7].

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber to handle the resulting hydrogen bromide gas[1][7].

Never dispose of 1-Bromo(2_H_17)octane down the drain or with general laboratory

trash[1][7][13].

III. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuation and Ventilation:

Alert personnel in the immediate area and evacuate if necessary.

Ensure the area is well-ventilated, and remove all sources of ignition[1][13][15][16].

Containment:
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Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat. For large spills, respiratory protection may be necessary[3][13].

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite[3]

[13][14]. Do not use combustible materials like paper towels to absorb the bulk of the spill.

Cleanup and Disposal:

Carefully collect the absorbed material using spark-proof tools and place it into a

designated, sealable container for hazardous waste[14][16].

Label the container clearly as "Spill Debris containing 1-Bromo(2_H_17)octane."

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste[13].

Dispose of the spill debris and contaminated cleaning materials following the same

procedure as for liquid waste.

IV. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper handling and disposal of 1-

Bromo(2_H_17)octane.
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On-Site Waste Handling

Off-Site Disposal

Spill Emergency

1. Identify Waste
1-Bromo(2H17)octane
(Halogenated Organic)

2. Segregate Waste
Use dedicated, labeled container

for Halogenated Organics

3. Store Safely
Ventilated, cool, and secure area

away from ignition sources

4. Container Full?

No

5. Arrange for Pickup
Contact licensed hazardous

waste disposal company

Yes

6. Professional Transport
Waste is transported by

 a licensed carrier

7. Final Disposal
Incineration at an approved

waste treatment facility

Spill Occurs

Contain with Inert Absorbent

Collect Debris into
Sealed Container

Dispose as Halogenated Waste

Click to download full resolution via product page

Caption: Workflow for the disposal of 1-Bromo(2_H_17)octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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